Cas no 18937-78-5 (2-Heptynoic acid,methyl ester)

2-Heptynoic acid,methyl ester structure
2-Heptynoic acid,methyl ester structure
Product Name:2-Heptynoic acid,methyl ester
CAS No:18937-78-5
MF:C8H12O2
MW:140.179682731628
CID:210248
PubChem ID:87859
Update Time:2025-04-19

2-Heptynoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Heptynoic acid,methyl ester
    • METHYL 2-HEPTYNOATE
    • methyl hept-2-ynoate
    • Hept-2-insaeure-methylester
    • Methyl-2-heptynoate
    • Methyl 2-heptynate
    • TIMTEC-BB SBB009075
    • Hept-2-ynoic acid methyl ester
    • 2-HEPTYNOIC ACID METHYL ESTER
    • SCHEMBL1088279
    • InChI=1/C8H12O2/c1-3-4-5-6-7-8(9)10-2/h3-5H2,1-2H
    • EN300-787186
    • NSC 129339
    • AKOS006228390
    • 18937-78-5
    • NSC129339
    • DTXSID10172348
    • Heptinsauremethylester
    • MFCD00048854
    • NSC-129339
    • Ethyl2,3-dicyanopropionate
    • EINECS 242-689-2
    • IATZLNCRIIUXJM-UHFFFAOYSA-N
    • FT-0693587
    • 2-Heptynoic acid, methyl ester
    • CS-0297332
    • NS00026196
    • Inchi： 1S/C8H12O2/c1-3-4-5-6-7-8(9)10-2/h3-5H2,1-2H3
    • InChI Key： IATZLNCRIIUXJM-UHFFFAOYSA-N
    • SMILES： O(C)C(C#CCCCC)=O

Computed Properties

  • Exact Mass: 140.08400
  • Monoisotopic Mass: 140.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.951
  • Boiling Point: 205.1°Cat760mmHg
  • Flash Point: 76.9°C
  • Refractive Index: 1.44
  • PSA: 26.30000
  • LogP: 1.35300
  • Solubility: Uncertain

2-Heptynoic acid,methyl ester Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

2-Heptynoic acid,methyl ester Pricemore >>

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